Cas no 250-84-0 (Thieno2,3-bthiophene)
Thieno2,3-bthiophene structure
Product Name:Thieno2,3-bthiophene
CAS No:250-84-0
MF:C6H4S2
MW:140.225958824158
MDL:MFCD02824126
CID:266312
PubChem ID:125307513
Update Time:2025-04-19
Thieno2,3-bthiophene Chemical and Physical Properties
Names and Identifiers
-
- Thieno[2,3-b]thiophene
- 1,6-Dithiapentalene
- 1,6-Thiophthene
- Polythieno[2,3-b]thiophene
- thieno[2,3-b]thiophen
- thieno<2,3-b>thiophene
- Thiophthene
- Thieno(2,3-b)thiophene
- Liquid thiophthene
- YHBTXTFFTYXOFV-UHFFFAOYSA-N
- Thieno[2,3-b ]thiophene
- FCH835774
- RP20633
- TRA0021876
- AX8209407
- W4828
- ST24031908
- UNII-AN68ZU79VF
- BS-43957
- J-524927
- DTXSID80179708
- CHEBI:169677
- 250-84-0
- SCHEMBL137138
- AKOS006281419
- T72164
- MFCD02824126
- T2729
- Thieno[2,3-b]thiophene, 95%
- AN68ZU79VF
- thieno[2 pound not3-b]thiophene
- Thieno2,3-bthiophene
-
- MDL： MFCD02824126
- Inchi： 1S/C6H4S2/c1-3-7-6-5(1)2-4-8-6/h1-4H
- InChI Key： YHBTXTFFTYXOFV-UHFFFAOYSA-N
- SMILES： S1C=CC2C=CSC1=2
Computed Properties
- Exact Mass: 139.97500
- Monoisotopic Mass: 139.975
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 82.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3
- Topological Polar Surface Area: 56.5
Experimental Properties
- Density: 1.326 g/cm3 at 25 °C
- Melting Point: 7°C(lit.)
- Boiling Point: 226°C(lit.)
- Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
- Refractive Index: n20/D 1.668
- PSA: 56.48000
- LogP: 2.96280
Thieno2,3-bthiophene Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：UN 3334
- WGK Germany：3
- Hazard Category Code： 22-36/37/38
- Safety Instruction： S22-S24/25
-
Hazardous Material Identification：
Thieno2,3-bthiophene Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Thieno2,3-bthiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 091931-1g |
Thieno[2,3-b]thiophene |
250-84-0 | 95% | 1g |
￡99.00 | 2022-02-28 | |
| Fluorochem | 091931-5g |
Thieno[2,3-b]thiophene |
250-84-0 | 95% | 5g |
￡377.00 | 2022-02-28 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T135725-1g |
Thieno2,3-bthiophene |
250-84-0 | 97% | 1g |
¥1388.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T135725-200mg |
Thieno2,3-bthiophene |
250-84-0 | 97% | 200mg |
¥439.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T135725-5g |
Thieno2,3-bthiophene |
250-84-0 | 97% | 5g |
¥2901.90 | 2023-08-31 | |
| abcr | AB331875-1 g |
Thieno[2,3-b]thiophene, 97%; . |
250-84-0 | 97% | 1g |
€161.00 | 2023-04-26 | |
| abcr | AB331875-5 g |
Thieno[2,3-b]thiophene, 97%; . |
250-84-0 | 97% | 5g |
€553.20 | 2023-04-26 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | T2729-1g |
Thieno2,3-bthiophene |
250-84-0 | 97.0%(GC) | 1g |
￥1885.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | T2729-5g |
Thieno2,3-bthiophene |
250-84-0 | 97.0%(GC) | 5g |
￥6380.0 | 2022-06-10 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 702641-1G |
Thieno2,3-bthiophene |
250-84-0 | 95% | 1G |
￥928.53 | 2022-02-24 |
Thieno2,3-bthiophene Related Literature
-
Zandria Lamprecht,Nina A. van Jaarsveld,Daniela I. Bezuidenhout,David C. Liles,Simon Lotz Dalton Trans. 2015 44 19218
-
Jing Cao,Wanghui Yan,Yiling Huang RSC Adv. 2016 6 101313
-
Jan Podlesny,Old?ich Pytela,Milan Klikar,Veronika Jelínková,Iwan V. Kityk,Katarzyna Ozga,Jaroslaw Jedryka,Myron Rudysh,Filip Bure? Org. Biomol. Chem. 2019 17 3623
-
Noémie Hergué,Pierre Frère Org. Biomol. Chem. 2007 5 3442
-
Gulsen Turkoglu,M. Emin Cinar,Turan Ozturk RSC Adv. 2017 7 23197
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